Cas no 1040693-43-3 (3-[(2-Chlorobenzyl)amino]-N-ethylpropanamide)

• Product Name: 3-[(2-Chlorobenzyl)amino]-N-ethylpropanamide
• CAS No: 1040693-43-3
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• CID: 1069705
• PubChem ID: 28307239
• Update Time: 2025-04-20

3-[(2-Chlorobenzyl)amino]-N-ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-[(2-Chlorobenzyl)amino]-N-ethylpropanamide
• 3-{[(2-chlorophenyl)methyl]amino}-N-ethylpropanamide
• 1040693-43-3
• 3-((2-Chlorobenzyl)amino)-N-ethylpropanamide
• 3-[(2-chlorophenyl)methylamino]-N-ethylpropanamide
• AKOS005289728

• MDL： MFCD10687389
• Inchi： 1S/C12H17ClN2O/c1-2-15-12(16)7-8-14-9-10-5-3-4-6-11(10)13/h3-6,14H,2,7-9H2,1H3,(H,15,16)
• InChI Key： WKAHVSVIAWNZJV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNCCC(NCC)=O

Computed Properties

• Exact Mass: 240.1029409g/mol
• Monoisotopic Mass: 240.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.1Ų